1-(4-Methylpiperidin-1-yl)-2-(3-(3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)ethanone oxalate

• IUPAC Name: 1-(4-methylpiperidin-1-yl)-2-[3-(3-pyridin-3-yl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]ethanone;oxalic acid
• InChI: InChI=1S/C18H23N5O2.C2H2O4/c1-13-4-7-23(8-5-13)16(24)12-22-10-15(11-22)18-20-17(21-25-18)14-3-2-6-19-9-14;3-1(4)2(5)6/h2-3,6,9,13,15H,4-5,7-8,10-12H2,1H3;(H,3,4)(H,5,6)
• InChI Key: ZRRPPGFYNGXQCR-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(=O)CN2CC(C2)C3=NC(=NO3)C4=CN=CC=C4.C(=O)(C(=O)O)O
• Molecular Formula: C20H25N5O6
• Molecular Weight: 431.4 g/mol

Description

1-(4-Methylpiperidin-1-yl)-2-(3-(3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)ethanone oxalate is a useful research compound. Its molecular formula is C20H25N5O6 and its molecular weight is 431.449. The purity is usually 95%.
BenchChem offers high-quality 1-(4-Methylpiperidin-1-yl)-2-(3-(3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)ethanone oxalate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(4-Methylpiperidin-1-yl)-2-(3-(3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)ethanone oxalate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Compound Synthesis : The synthesis of heterocyclic compounds, such as 1,3,4-oxadiazoles, is a critical area of research due to their broad range of biological activities. For instance, the synthesis of 1-(5-mercapto-1,3,4-oxadiazol-2-yl)-2-(pyridine-2-ylamino)ethanone has demonstrated significant antimicrobial activity, indicating the potential of similar structures in developing new antimicrobial agents (Salimon, Salih, & Hussien, 2011).

Antimicrobial Activity : The antimicrobial properties of compounds containing 1,3,4-oxadiazole and azetidinone moieties have been explored, showing significant activity against various microbial strains. This is exemplified by the synthesis and characterization of quinoline nucleus-containing 1,3,4-oxadiazole and azetidinone derivatives, which displayed promising antibacterial activity against multiple bacterial strains (Desai & Dodiya, 2014).

Advanced Materials : The incorporation of heterocyclic moieties such as 1,3,4-oxadiazole and pyridine in polymers has shown promise in advanced material applications. Novel polyimides derived from aromatic diamines containing these structures have been synthesized for potential use in removing heavy metal ions from solutions, demonstrating the versatility of these chemical frameworks (Mansoori & Ghanbari, 2015).